Cas no 227197-72-0 (6-Chlorobenzo[d]oxazole)

• Product Name: 6-Chlorobenzo[d]oxazole
• CAS No: 227197-72-0
• MF: C₇H₄ClNO
• MW: 153.565760612488
• MDL: MFCD09027437
• CID: 851168
• PubChem ID: 9350362
• Update Time: 2025-06-15

6-Chlorobenzo[d]oxazole Chemical and Physical Properties

Names and Identifiers

• 6-Chlorobenzo[d]oxazole
• 6-CHLORO-BENZOXAZOLE
• 6-chloro-1,3-benzoxazole
• 6-Chlorobenzoxazole
• 6-chloro-benzooxazole
• 6-CHLORO BENZOXAZOLE
• JJOOKXUUVWIARB-UHFFFAOYSA-N
• 1400AB
• EBD2213549
• AB49155
• SY018757
• AB0186442
• ST24024364
• AKOS004122359
• CJA19772
• MFCD09027437
• SCHEMBL1586683
• 227197-72-0
• W17078
• DTXSID10429425
• CS-0060647
• AS-57316
• NS00001176
• EC 607-145-4
• DA-17615

• MDL： MFCD09027437
• Inchi： 1S/C7H4ClNO/c8-5-1-2-6-7(3-5)10-4-9-6/h1-4H
• InChI Key： JJOOKXUUVWIARB-UHFFFAOYSA-N
• SMILES： ClC1C=CC2=C(C=1)OC=N2

Computed Properties

• Exact Mass: 152.99800
• Monoisotopic Mass: 152.9981414 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 131
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 153.56
• XLogP3: 2.2
• Topological Polar Surface Area: 26

Experimental Properties

• Color/Form: No data available
• Density: 1.4±0.1 g/cm3
• Melting Point: No data available
• Boiling Point: 226.3±13.0 °C at 760 mmHg
• Flash Point: 90.653℃
• Refractive Index: 1.624
• PSA: 26.03000
• LogP: 2.48120

6-Chlorobenzo[d]oxazole Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Safety Instruction： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Storage Condition：Store at 4°C,-4At ℃Store…Better

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzoxazoles Benzoxazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzoxazoles

Additional information on 6-Chlorobenzo[d]oxazole

Recent Advances in the Study of 6-Chlorobenzo[d]oxazole (CAS: 227197-72-0) in Chemical and Biomedical Research

6-Chlorobenzo[d]oxazole (CAS: 227197-72-0) is a heterocyclic compound that has garnered significant attention in recent years due to its versatile applications in chemical synthesis and biomedical research. This compound, characterized by a benzo[d]oxazole core with a chlorine substituent at the 6-position, serves as a key intermediate in the synthesis of various pharmacologically active molecules. Recent studies have explored its potential as a building block for drug discovery, particularly in the development of kinase inhibitors, antimicrobial agents, and fluorescent probes. This research brief aims to summarize the latest findings related to 6-Chlorobenzo[d]oxazole, highlighting its synthetic utility, biological activities, and emerging applications in the pharmaceutical industry.

One of the most notable advancements in the study of 6-Chlorobenzo[d]oxazole is its role in the synthesis of kinase inhibitors. Kinases are critical targets in cancer therapy, and recent research has demonstrated that derivatives of 6-Chlorobenzo[d]oxazole exhibit potent inhibitory activity against specific kinases, such as EGFR and VEGFR. A 2023 study published in the Journal of Medicinal Chemistry reported the design and synthesis of a series of 6-Chlorobenzo[d]oxazole-based compounds, which showed promising anti-proliferative effects in vitro against non-small cell lung cancer (NSCLC) cell lines. The study emphasized the compound's ability to modulate kinase signaling pathways, suggesting its potential as a scaffold for developing novel anticancer agents.

In addition to its applications in oncology, 6-Chlorobenzo[d]oxazole has been investigated for its antimicrobial properties. A recent study in the European Journal of Medicinal Chemistry (2024) explored the synthesis and evaluation of 6-Chlorobenzo[d]oxazole derivatives as potential antibacterial agents. The researchers found that certain derivatives exhibited significant activity against methicillin-resistant Staphylococcus aureus (MRSA) and other multidrug-resistant bacterial strains. The study attributed this activity to the compound's ability to disrupt bacterial cell wall synthesis, highlighting its potential as a lead structure for developing new antibiotics to address the growing threat of antimicrobial resistance.

Beyond its pharmacological applications, 6-Chlorobenzo[d]oxazole has also found utility in materials science, particularly in the development of fluorescent probes. A 2023 publication in ACS Applied Materials & Interfaces detailed the use of 6-Chlorobenzo[d]oxazole-based fluorophores for bioimaging applications. These probes demonstrated high photostability and selectivity for specific cellular targets, making them valuable tools for studying biological processes at the molecular level. The study underscored the compound's versatility as a platform for designing advanced imaging agents with potential applications in diagnostics and therapeutic monitoring.

In conclusion, recent research on 6-Chlorobenzo[d]oxazole (CAS: 227197-72-0) underscores its multifaceted role in chemical and biomedical sciences. From its use as a scaffold for kinase inhibitors and antimicrobial agents to its applications in fluorescent probe development, this compound continues to inspire innovative research across multiple disciplines. Future studies are expected to further explore its potential, particularly in the context of personalized medicine and targeted therapies. As the field advances, 6-Chlorobenzo[d]oxazole is likely to remain a focal point for researchers seeking to develop novel solutions to pressing medical and scientific challenges.